4-Bromophenylhydroxylamine
Overview
Description
4-Bromophenylhydroxylamine is a chemical compound that is widely used in scientific research for its unique properties. This compound is a derivative of hydroxylamine and has a bromine atom attached to the phenyl ring. The chemical formula of 4-Bromophenylhydroxylamine is C6H6BrNO, and its molecular weight is 200.03 g/mol.
Scientific Research Applications
Synthesis and Chemical Analysis
4-Bromophenylhydroxylamine has been utilized in various synthesis processes and chemical analyses. One study focused on the synthesis of bromophenols including natural products, revealing their potential as inhibitors for enzymes like carbonic anhydrase and acetylcholinesterase (Bayrak et al., 2017). Another research synthesized 4-bromo-4'-hydroxybiphenyl, a key intermediate for liquid crystal display materials, showing its importance in materials science (Ren, 2001).
Antioxidant and Biological Activity
Bromophenols, including derivatives of 4-Bromophenylhydroxylamine, have been studied for their antioxidant properties. A study on bromophenols from red algae demonstrated significant antioxidant activity, suggesting their potential use in healthcare (Olsen et al., 2013). Additionally, novel bromophenol derivatives were synthesized and evaluated for their inhibition of carbonic anhydrase, an enzyme relevant in various physiological processes (Akbaba et al., 2013).
Pharmaceutical Applications
Research has been conducted on the synthesis of compounds with 4-bromophenyl groups for potential pharmaceutical applications. For instance, a study synthesized hetero annulated carbazoles, including compounds with 4-bromophenyl groups, for in vitro antitumor activity, indicating their potential as anticancer agents (Murali et al., 2017).
Radiation Protection and Environmental Studies
4-Bromophenyl derivatives have been studied for their potential in radiation protection. An experimental work focused on Mannich bases with 4-bromophenyl groups demonstrated their effectiveness in protecting against photons and charged particles, which can be beneficial in medical oncology and nuclear medicine (Yılmaz et al., 2020). Additionally, the transformation and degradation mechanisms of bromophenols, including 4-bromophenyl derivatives, in aquatic environments have been explored, contributing to our understanding of environmental contaminants and their treatment (Xiang et al., 2020).
properties
IUPAC Name |
N-(4-bromophenyl)hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c7-5-1-3-6(8-9)4-2-5/h1-4,8-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFGRMJZVLLBFCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NO)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30146647 |
Source
|
| Record name | 4-Bromophenylhydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30146647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromophenylhydroxylamine | |
CAS RN |
10468-46-9 |
Source
|
| Record name | 4-Bromophenylhydroxylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010468469 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Bromophenylhydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30146647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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